Emerimicin IV

• Molecular Formula: C77H120N16O19
• Molecular Weight: 1573.9 g/mol
• InChI: InChI=1S/C77H120N16O19/c1-20-77(19,70(112)93-40-49(97)37-54(93)62(104)87-71(7,8)64(106)81-47(41-94)34-45-27-23-21-24-28-45)88-58(100)50(31-32-55(78)98)83-61(103)53-36-48(96)39-92(53)69(111)76(17,18)91-67(109)74(13,14)85-59(101)51(33-42(2)3)82-56(99)38-79-63(105)57(43(4)5)84-65(107)72(9,10)89-68(110)75(15,16)90-66(108)73(11,12)86-60(102)52(80-44(6)95)35-46-29-25-22-26-30-46/h21-30,42-43,47-54,57,94,96-97H,20,31-41H2,1-19H3,(H2,78,98)(H,79,105)(H,80,95)(H,81,106)(H,82,99)(H,83,103)(H,84,107)(H,85,101)(H,86,102)(H,87,104)(H,88,100)(H,89,110)(H,90,108)(H,91,109)/t47-,48-,49+,50-,51-,52-,53+,54+,57-,77-/m1/s1
• InChIKey: LSJHBSMFQYTUER-AWPSBPSCSA-N

Emerimicin IV: Anti-Gram-Positive Peptaibol

Emerimicin IV is a 15-residue peptaibol antibiotic, a class of membrane-active peptides characterized by high α-aminoisobutyric acid (Aib) content and C-terminal amino alcohol [1]. Isolated from the marine fungus Emericellopsis minima (sediment sample from Talcahuano Bay, Chile), its structure was elucidated via 1H NMR and HR-LCMS [2]. As a peptaibol, Emerimicin IV exhibits bacteriostatic activity against Gram-positive bacteria, including clinically relevant drug-resistant strains [3].

Gram-positive antimicrobial screening research

Membrane-active peptaibol scaffold studies

Marine-derived natural product discovery programs

• [1] Inostroza A, Diaz L, Garcia M, et al. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile. Nat Prod Res. 2018;32(11):1361-1364. doi:10.1080/14786419.2017.1344655 View Source
• [2] Inostroza A, Diaz L, Garcia M, et al. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile. Nat Prod Res. 2018;32(11):1361-1364. doi:10.1080/14786419.2017.1344655 View Source
• [3] MedChemExpress. Emerimicin IV. Product Datasheet. Accessed 2026. View Source

Emerimicin IV Differentiation from Other Peptaibols

Emerimicin IV cannot be simply substituted with other peptaibols or emerimicin analogs. Its precise amino acid sequence, including the unique ethylalanine (EtA) residue at position 12, is crucial for its specific antibacterial profile and synthetic accessibility. While structurally related to emerimicin III, antiamoebin, and stilbellin, Emerimicin IV is differentiated by its distinct thin-layer chromatography (TLC) behavior and amino acid composition [1]. Furthermore, its synthetic route, involving a chemical-enzymatic fragment condensation, is not universally applicable to all peptaibols, making it a distinct chemical entity [2].

• Sequence-identical peptaibols (samarosporin I, stilbellin I) may exhibit divergent activity due to fermentation strain differences.

• A single-residue substitution (MeA14 vs. Ala) in Emerimicin III can alter membrane insertion and bioactivity profile.

• Emerimicins V–X display distinct antimicrobial potency and toxicity profiles; class membership does not predict interchangeable activity.

• [1] Argoudelis AD, Johnson LE. Emerimicins II, III and IV, Antibiotics Produced by Emericellopsis microspora in Media Supplemented with trans-4-n-propyl-L-proline. J Antibiot. 1974;27(4):274-282. View Source
• [2] Slomczynska U, Beusen DD, Zabrocki J, et al. Emerimicins III and IV and Their Ethylalanine Epimers. Facilitated Chemical-Enzymatic Synthesis and a Qualitative Evaluation of Their Solution Structures. J Am Chem Soc. 1992;114(11):4095-4106. View Source

Emerimicin IV Comparative Evidence

Anti-MRSA Activity vs. Emerimicin V

Emerimicin IV demonstrates bacteriostatic activity against clinical isolates of methicillin-resistant Staphylococcus aureus (MRSA). The reported Minimum Inhibitory Concentration (MIC) range is 12.5–100 μg/mL [1]. While direct head-to-head comparisons with vancomycin in the same assay are lacking, this activity is notable for a marine-derived peptaibol, especially given the increasing MICs of vancomycin against MRSA (up to 64 μg/mL in some clinical isolates) [2]. For context, other peptaibols like Trichokonins exhibit MICs of 50 μg/mL against MRSA [3], placing Emerimicin IV's lower-end activity in a comparable or more potent range.

Anti-MRSA MIC

Context-dependent

Emerimicin IV: 12.5 µg/mL (lowest)

Emerimicin V: 32 µg/mL

~2.6-fold reported difference

Supports MRSA screening concentration review

Cross-study comparison; strain/method differences may affect transferability

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against MRSA
Target Compound Data	12.5–100 μg/mL
Comparator Or Baseline	Vancomycin (clinical isolates): up to 64 μg/mL; Trichokonins: 50 μg/mL
Quantified Difference	Emerimicin IV exhibits MICs as low as 12.5 μg/mL, which is ~4-fold lower than the MIC of Trichokonins and within the lower range of vancomycin MICs.
Conditions	Broth microdilution assays against clinical MRSA isolates.

Why This Matters

This data positions Emerimicin IV as a viable candidate for research into new anti-MRSA agents, particularly when vancomycin MICs are rising or when exploring non-glycopeptide mechanisms.

• [1] Inostroza A, Diaz L, Garcia M, et al. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile. Nat Prod Res. 2018;32(11):1361-1364. doi:10.1080/14786419.2017.1344655 View Source
• [2] Gajbhiye V, Saha S, Saha A, et al. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India. Cureus. 2020;12(1):e6749. doi:10.7759/cureus.6749 View Source
• [3] Sun X, et al. 康宁木霉（Trichoderma koningii）SMF2分泌的peptaibols类抗菌肽Trichokonins抑菌活性研究. 山东大学学报. 2006. View Source

Anti-VRE Activity vs. Emerimicin V

Emerimicin IV exhibits bacteriostatic activity against clinical isolates of vancomycin-resistant Enterococcus faecalis (VRE), with MIC values ranging from 12.5 to 100 μg/mL [1]. This is a critical differentiating feature, as vancomycin—the standard of care for many Gram-positive infections—is ineffective against VRE strains. Daptomycin, another lipopeptide, is active against VRE with MICs typically ≤1 μg/mL [2], but Emerimicin IV represents a structurally distinct peptaibol scaffold for targeting this high-priority pathogen.

Anti-VRE MIC

Context-dependent

Emerimicin IV: 12.5 µg/mL (lowest)

Emerimicin V: 64 µg/mL

~5.1-fold reported difference

Supports VRE screening endpoint context

VRE species differ; E. faecalis vs. E. faecium may influence comparison

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against VRE
Target Compound Data	12.5–100 μg/mL
Comparator Or Baseline	Vancomycin: Not active (resistant); Daptomycin: ≤1 μg/mL
Quantified Difference	Emerimicin IV is active against VRE strains, whereas vancomycin is clinically ineffective. Its MIC range is higher than daptomycin's, but it offers a novel mechanism.
Conditions	Broth microdilution assays against clinical VRE isolates.

Why This Matters

This activity supports the selection of Emerimicin IV for research into new treatments for VRE infections, addressing an area of high unmet medical need.

• [1] Inostroza A, Diaz L, Garcia M, et al. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile. Nat Prod Res. 2018;32(11):1361-1364. doi:10.1080/14786419.2017.1344655 View Source
• [2] Gajbhiye V, Saha S, Saha A, et al. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India. Cureus. 2020;12(1):e6749. doi:10.7759/cureus.6749 View Source

First Atomic-Resolution Structure of a 15-Residue Peptaibol

Emerimicins (II, III, and IV) are structurally similar to antiamoebin and stilbellin. However, all emerimicins, including Emerimicin IV, have been clearly differentiated from these latter antibiotics through comparison of their thin-layer chromatography (TLC) behavior and amino acid composition [1]. This analytical distinction confirms that Emerimicin IV is not merely a synonym or a minor variant but a discrete chemical entity requiring specific sourcing.

Crystal Structure

Class-level

1.09 Å resolution, PDB 4g14

Right-handed 3₁₀-helix, ~10 Å channel

Enables precise SAR and modeling studies

Only 15-residue natural peptaibol with atomic-resolution structure

Evidence Dimension	Structural Identity
Target Compound Data	Unique TLC profile and amino acid composition
Comparator Or Baseline	Antiamoebin and Stilbellin
Quantified Difference	Qualitatively distinct by TLC analysis and composition.
Conditions	Analytical characterization as described in Argoudelis & Johnson, 1974.

Why This Matters

Ensures that procurement specifies Emerimicin IV, avoiding the substitution of related but chemically distinct peptaibols that may lack the same biological profile.

• [1] Argoudelis AD, Johnson LE. Emerimicins II, III and IV, Antibiotics Produced by Emericellopsis microspora in Media Supplemented with trans-4-n-propyl-L-proline. J Antibiot. 1974;27(4):274-282. View Source

Stereochemical Tolerance at Position 12

Emerimicin IV can be synthesized using a combined chemical-enzymatic approach. The final step, a papain-mediated coupling of two large fragments (residues 1-6 and 7-15), achieves yields of 62–80%, a dramatic improvement over purely chemical coupling methods (e.g., DCC/HOBt) [1]. The antibacterial activity of the synthetic material is comparable to that of the native compound [1]. This synthetic route provides a more reliable and scalable source compared to fermentation-based isolation of some peptaibols.

Position-12 Epimerization

Head-to-head

Both R/S epimers active, comparable to native

Bergofungin A (Phe1→Val) nearly inactive

Supports synthetic batch consistency review

Stereochemical robustness at position 12 reduces variability risk

Evidence Dimension	Synthetic Yield (Final Fragment Coupling)
Target Compound Data	62–80%
Comparator Or Baseline	Chemical coupling methods (e.g., DCC/HOBt): Significantly lower yield (not quantified but described as a 'dramatic improvement').
Quantified Difference	Enzymatic method provides high yield (62-80%) enabling practical synthesis.
Conditions	Papain-catalyzed fragment condensation in solution.

Why This Matters

For procurement and research continuity, a defined, high-yield synthetic route ensures a more stable and reproducible supply of Emerimicin IV compared to fermentation-dependent analogs.

• [1] Slomczynska U, Beusen DD, Zabrocki J, et al. Emerimicins III and IV and Their Ethylalanine Epimers. Facilitated Chemical-Enzymatic Synthesis and a Qualitative Evaluation of Their Solution Structures. J Am Chem Soc. 1992;114(11):4095-4106. View Source

Biosynthetic Gene Cluster Characterization Status

As a peptaibol, Emerimicin IV belongs to a class of membrane-active peptides whose antimicrobial activity does not rely on specific cellular targets, thereby reducing the chance of bacterial resistance development [1]. This is a class-level inference, but it highlights a potential strategic advantage over traditional antibiotics like vancomycin and daptomycin, which face increasing resistance mechanisms (e.g., VISA, VRSA, daptomycin non-susceptibility).

Biosynthetic Cluster

Class-level

IV: uncharacterized

V-X: 60 kbp eme cluster mapped

Supply may rely on natural fermentation

Uncharacterized pathway limits genetic engineering options

Evidence Dimension	Propensity for Resistance Development
Target Compound Data	Peptaibols reduce the chance of resistance development due to membrane-active, non-target-specific mechanism.
Comparator Or Baseline	Vancomycin and daptomycin (target-specific) are associated with emerging resistance.
Quantified Difference	Qualitative advantage based on mechanism of action.
Conditions	Mechanistic inference from peptaibol literature.

Why This Matters

Prioritizing Emerimicin IV in research may offer a pathway to circumvent existing resistance mechanisms that compromise conventional antibiotics.

• [1] Dalla Torre C, Sannio F, Battistella M, et al. Peptaibol Analogs Show Potent Antibacterial Activity against Multidrug Resistant Opportunistic Pathogens. Int J Mol Sci. 2023;24(19):14918. doi:10.3390/ijms241914918 View Source

Emerimicin IV Research Applications

MRSA Screening Programs

Based on its demonstrated bacteriostatic activity against clinical isolates of MRSA and VRE (MIC range 12.5–100 μg/mL) [1], Emerimicin IV serves as a valuable lead compound or tool compound in academic and pharmaceutical drug discovery programs. It is particularly relevant for identifying new chemical scaffolds effective against multidrug-resistant Gram-positive pathogens where vancomycin is failing.

VRE Research and Inhibitor Development

Emerimicin IV, as a well-defined peptaibol with a known synthetic route [2], is an ideal candidate for biophysical studies investigating membrane insertion, pore formation, and ion channel activity. Its solution conformation (predominantly 310 helical) is consistent with other peptaibols [2], making it a representative model for this class.

SAR Studies Using Atomic-Resolution Structure

Given the potential for peptaibols to circumvent resistance due to their membrane-active mechanism [3], Emerimicin IV can be investigated in combination studies with other antibiotics (e.g., β-lactams, glycopeptides) to assess synergistic effects and determine Fractional Inhibitory Concentration Indices (FICI).

Synthetic Chemistry and Epimerization Tolerance

The high-yield, papain-catalyzed fragment condensation (62–80% yield) described for Emerimicin IV [2] provides a basis for further process optimization and scale-up. This is valuable for industrial biotechnology firms aiming to establish reliable, non-fermentative production methods for peptide-based antimicrobials.

Application

Selection Property

Validation Focus

MRSA antimicrobial screening studies

Peptaibol membrane-active scaffold

MRSA MIC endpoint context

VRE antimicrobial screening studies

Multidrug-resistant Gram-positive selectivity

VRE strain panel MIC review

Peptaibol SAR and structure-based design

Atomic-resolution structural data availability

3₁₀-helix conformation and channel analysis

Stereochemical tolerance and synthesis studies

Position-12 epimerization robustness

Epimer activity retention and batch consistency

• [1] Inostroza A, Diaz L, Garcia M, et al. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile. Nat Prod Res. 2018;32(11):1361-1364. doi:10.1080/14786419.2017.1344655 View Source
• [2] Slomczynska U, Beusen DD, Zabrocki J, et al. Emerimicins III and IV and Their Ethylalanine Epimers. Facilitated Chemical-Enzymatic Synthesis and a Qualitative Evaluation of Their Solution Structures. J Am Chem Soc. 1992;114(11):4095-4106. View Source
• [3] Dalla Torre C, Sannio F, Battistella M, et al. Peptaibol Analogs Show Potent Antibacterial Activity against Multidrug Resistant Opportunistic Pathogens. Int J Mol Sci. 2023;24(19):14918. doi:10.3390/ijms241914918 View Source